Cas no 2098033-08-8 (1-benzyl-3-fluoropyrrolidine-3-carboxamide)

• Product Name: 1-benzyl-3-fluoropyrrolidine-3-carboxamide
• CAS No: 2098033-08-8
• CID: 4674772
• Update Time: 2025-05-22

1-benzyl-3-fluoropyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-fluoropyrrolidine-3-carboxamide

Additional information on 1-benzyl-3-fluoropyrrolidine-3-carboxamide

1-Benzyl-3-Fluoropyrrolidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS number 2098033-08-8, commonly referred to as 1-benzyl-3-fluoropyrrolidine-3-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a pyrrolidine ring and a carboxamide functional group. The presence of a fluorine atom further adds complexity to its molecular architecture, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the potential of 1-benzyl-3-fluoropyrrolidine-3-carboxamide in drug discovery. Its structural features make it an ideal candidate for exploring interactions with various biological targets, such as enzymes and receptors. For instance, researchers have investigated its ability to modulate the activity of G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The benzyl group is believed to play a pivotal role in enhancing the molecule's bioavailability, while the fluorine atom contributes to its lipophilicity, a key property for drug candidates.

In addition to its pharmacological applications, 1-benzyl-3-fluoropyrrolidine-3-carboxamide has shown promise in materials science. Its rigid structure and functional groups make it suitable for use in polymer synthesis and as a building block for advanced materials. Scientists have explored its use in creating self-healing polymers, where the carboxamide group facilitates hydrogen bonding networks that can re-form after damage. This property could revolutionize industries such as electronics and automotive manufacturing by providing more durable and sustainable materials.

The synthesis of 1-benzyl-3-fluoropyrrolidine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the use of palladium-catalyzed coupling reactions has been instrumental in constructing the benzyl-pyrrolidine bond efficiently. Furthermore, advancements in fluorination techniques have enabled precise control over the placement of the fluorine atom, ensuring the molecule's desired properties.

From an environmental standpoint, the production and handling of 1-benzyl-3-fluoropyrrolidine-3-carboxamide are conducted under strict safety protocols to minimize ecological impact. Its stability under various conditions makes it suitable for large-scale production without posing significant risks to workers or the environment.

In conclusion, 1-benzyl-3-fluoropyrrolidine-3-carboxamide stands out as a versatile compound with applications spanning multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.